Cas no 1486138-48-0 (1-(1,3-dimethyl-1H-pyrazol-4-yl)hexane-1,3-dione)

• Product Name: 1-(1,3-dimethyl-1H-pyrazol-4-yl)hexane-1,3-dione
• CAS No: 1486138-48-0
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• CID: 6294065
• PubChem ID: 65197148
• Update Time: 2024-01-12

1-(1,3-dimethyl-1H-pyrazol-4-yl)hexane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1-(1,3-dimethyl-1H-pyrazol-4-yl)hexane-1,3-dione
• AKOS014531267
• 1486138-48-0
• CS-0297067
• EN300-1126027

• Inchi： 1S/C11H16N2O2/c1-4-5-9(14)6-11(15)10-7-13(3)12-8(10)2/h7H,4-6H2,1-3H3
• InChI Key： FCBMIUONZQQYGL-UHFFFAOYSA-N
• SMILES： O=C(CC(C1=CN(C)N=C1C)=O)CCC

Computed Properties

• Exact Mass: 208.121177757g/mol
• Monoisotopic Mass: 208.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 52Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones